Cas no 1797030-06-8 (2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide)

• Product Name: 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide
• CAS No: 1797030-06-8
• MF: C₁₃H₁₀Cl₂FN₃O₃S
• MW: 378.206202983856
• CID: 6546419
• PubChem ID: 75438895
• Update Time: 2025-05-21

2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide
• Z1566027083
• EN300-26598415
• 2-[(4,6-dichloropyridin-3-yl)sulfonylamino]-N-(3-fluorophenyl)acetamide
• 1797030-06-8
• AKOS033432004

• Inchi： 1S/C13H10Cl2FN3O3S/c14-10-5-12(15)17-6-11(10)23(21,22)18-7-13(20)19-9-3-1-2-8(16)4-9/h1-6,18H,7H2,(H,19,20)
• InChI Key： LSHYMGZCGYCEHY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1S(NCC(NC1C=CC=C(C=1)F)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 376.9803959g/mol
• Monoisotopic Mass: 376.9803959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.5Ų

Additional information on 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide

Comprehensive Analysis of 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide (CAS No. 1797030-06-8)

2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide (CAS No. 1797030-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both dichloropyridine and fluorophenyl moieties in its structure enhances its reactivity and selectivity, making it a promising candidate for further development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide due to its potential as a enzyme inhibitor or receptor modulator. Its mechanism of action is believed to involve interactions with specific biological targets, which could lead to breakthroughs in treating diseases or enhancing agricultural yields. The compound's CAS No. 1797030-06-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

The synthesis of 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

One of the most frequently asked questions about CAS No. 1797030-06-8 revolves around its stability and storage conditions. Studies indicate that the compound is stable under standard laboratory conditions but should be protected from moisture and extreme temperatures to prevent degradation. Additionally, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for various experimental setups. Researchers often inquire about its compatibility with high-throughput screening platforms, which are essential for accelerating drug discovery.

The potential applications of 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide extend beyond pharmaceuticals. In agrochemical research, this compound is being evaluated for its efficacy as a pesticide intermediate or herbicide. Its ability to disrupt specific metabolic pathways in pests or weeds could offer a targeted approach to crop protection, reducing the environmental impact of traditional agrochemicals. This aligns with the increasing consumer demand for sustainable farming practices and reduced chemical residues in food products.

From a regulatory perspective, CAS No. 1797030-06-8 is subject to standard safety assessments required for new chemical entities. While it is not classified as a hazardous material, proper handling procedures, including the use of personal protective equipment (PPE), are recommended during laboratory work. The compound's safety data sheet (SDS) provides detailed information on its toxicological profile and first-aid measures, ensuring compliance with workplace safety standards.

In conclusion, 2-(4,6-dichloropyridine-3-sulfonamido)-N-(3-fluorophenyl)acetamide (CAS No. 1797030-06-8) represents a fascinating area of research with broad implications for both human health and agriculture. Its unique chemical structure, combined with its potential biological activities, makes it a valuable subject for ongoing studies. As the scientific community continues to explore its applications, this compound may soon play a pivotal role in addressing some of the most pressing challenges in medicine and sustainable agriculture.